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Compound of Interest

Compound Name: Sodium Sulfite

Cat. No.: B128036 Get Quote

Introduction: Sodium sulfite (Na₂SO₃) is a crucial inorganic salt widely utilized across various

scientific and industrial domains, including pharmaceutical development, chemical synthesis,

and water treatment. It is commercially available in two primary forms: anhydrous (Na₂SO₃)

and heptahydrate (Na₂SO₃·7H₂O). The presence of seven water molecules in the hydrate's

crystal lattice results in significant differences in physical properties, stability, and handling,

making the choice between the two forms a critical consideration for researchers and

formulation scientists. This technical guide provides an in-depth comparison of their properties,

stability profiles, and relevant experimental protocols, with a focus on applications in research

and drug development.

Core Physical and Chemical Properties
The fundamental differences between the anhydrous and heptahydrate forms of sodium
sulfite are summarized below. These quantitative distinctions influence their application,

storage, and handling.
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Property Sodium Sulfite Anhydrous
Sodium Sulfite
Heptahydrate

Chemical Formula Na₂SO₃[1] Na₂SO₃·7H₂O[2]

Molar Mass 126.04 g/mol [1][3] 252.15 g/mol [4]

Appearance
White crystalline powder or

solid
White monoclinic crystals

Density 2.633 g/cm³ 1.561 g/cm³

Crystal Structure Hexagonal Monoclinic

Melting Point Decomposes at ~500 °C Dehydrates at 33.4 °C

Boiling Point Decomposes before boiling Decomposes

Solubility in Water 27 g/100 mL (at 20 °C) 67.8 g/100 mL (at 18 °C)

pH of Solution
Alkaline, ~9 (saturated

solution)

Alkaline, ~9 (saturated

solution)

Solubility in Other Solvents

Slightly soluble in ethanol;

Insoluble in ammonia and

chlorine

Very slightly soluble in ethanol;

Soluble in glycerol

Stability, Handling, and Key Chemical Reactions
A primary differentiator between the two forms is their stability, particularly concerning

oxidation.

Sodium Sulfite Anhydrous: This form is significantly more stable and resistant to oxidation

by atmospheric oxygen. However, it is sensitive to moisture and should be stored in a cool,

dry, well-ventilated area away from strong acids and oxidizing agents.

Sodium Sulfite Heptahydrate: The heptahydrate form is considerably less stable. The

crystals effloresce (lose water of hydration) in warm, dry air and are more readily oxidized by

air to form sodium sulfate. This makes the anhydrous form preferable for applications

requiring long-term stability.
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Both forms react with strong acids to release toxic sulfur dioxide gas. Their aqueous solutions

are mildly basic, with a pH of approximately 9.

Figure 1: Stability and Transformation Pathways of Sodium Sulfite Forms
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Figure 2: Antioxidant Mechanism of the Sulfite Ion
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Figure 3: Experimental Workflow for Gravimetric Hydrate Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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